Cas no 650596-63-7 (Octanoic acid, 3-amino-, ethyl ester, (3S)-)
650596-63-7 structure
Product Name:Octanoic acid, 3-amino-, ethyl ester, (3S)-
CAS No:650596-63-7
MF:C10H21NO2
MW:187.27924323082
CID:409123
PubChem ID:11263925
Update Time:2025-04-19
Octanoic acid, 3-amino-, ethyl ester, (3S)- Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 3-amino-, ethyl ester, (3S)-
- ethyl (3S)-3-aminooctanoate
- 650596-63-7
- SCHEMBL3223213
- DTXSID40460462
-
- Inchi: 1S/C10H21NO2/c1-3-5-6-7-9(11)8-10(12)13-4-2/h9H,3-8,11H2,1-2H3/t9-/m0/s1
- InChI Key: CEDSNFJYOFAYHK-VIFPVBQESA-N
- SMILES: O(CC)C(C[C@H](CCCCC)N)=O
Computed Properties
- Exact Mass: 187.15733
- Monoisotopic Mass: 187.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32
Octanoic acid, 3-amino-, ethyl ester, (3S)- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
650596-63-7 (Octanoic acid, 3-amino-, ethyl ester, (3S)-) Related Products
- 78221-22-4(Ethyl 3-aminoheptanoate)
- 115880-49-4(ethyl (3R)-3-aminobutanoate)
- 77313-09-8(Dimethyl 3-aminopentanedioate)
- 1345983-89-2(Dimethyl 3-aminopentanedioate acetate)
- 5303-65-1(Ethyl 3-aminobutanoate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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